Cas no 2138351-51-4 (7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclopropyl-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclopropyl-
• CAS No: 2138351-51-4
• MF: C₉H₇BrClN₃
• MW: 272.528979539871
• CID: 5268859
• Update Time: 2025-10-29

7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclopropyl-

• Inchi： 1S/C9H7BrClN3/c10-5-3-12-9-6(5)7(11)13-8(14-9)4-1-2-4/h3-4H,1-2H2,(H,12,13,14)
• InChI Key： HQANEONWPAADEU-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(Cl)=C2C(Br)=CNC2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-chloro-2-cyclopropyl-

5-Bromo-4-chloro-2-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine (CAS 2138351-51-4): A Versatile Building Block in Medicinal Chemistry

In the rapidly evolving field of medicinal chemistry, 5-bromo-4-chloro-2-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine (CAS 2138351-51-4) has emerged as a crucial heterocyclic compound with significant potential in drug discovery. This pyrrolopyrimidine derivative belongs to an important class of nitrogen-containing bicyclic aromatic systems that have attracted considerable attention from pharmaceutical researchers worldwide.

The molecular structure of 7H-pyrrolo[2,3-d]pyrimidine derivatives combines features of both purine and pyrimidine scaffolds, making them particularly valuable for designing kinase inhibitors and other biologically active compounds. The specific substitution pattern in 5-bromo-4-chloro-2-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine offers unique opportunities for further chemical modifications, which explains why this compound is frequently searched in scientific databases and pharmaceutical intermediates catalogs.

Recent trends in drug development have shown increased interest in cyclopropyl-containing compounds due to their ability to modulate pharmacokinetic properties. The 2-cyclopropyl substitution in this molecule contributes to its metabolic stability while potentially enhancing target binding affinity. Meanwhile, the 5-bromo-4-chloro pattern provides excellent handles for cross-coupling reactions, a feature highly valued in modern medicinal chemistry workflows.

From a synthetic chemistry perspective, CAS 2138351-51-4 serves as a valuable building block for constructing more complex molecular architectures. Its applications extend to the development of potential therapeutic agents targeting various diseases, particularly in oncology and inflammatory disorders. The compound's versatility aligns well with current industry demands for diverse chemical space exploration in drug discovery programs.

The growing importance of pyrrolopyrimidine scaffolds in pharmaceutical research is evident from the increasing number of patent applications and publications featuring these structures. As researchers seek to address challenges in drug resistance and selectivity, compounds like 5-bromo-4-chloro-2-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine offer valuable starting points for structure-activity relationship studies.

Quality control and characterization of CAS 2138351-51-4 typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The bromo and chloro substituents provide distinct spectroscopic signatures that facilitate structural verification.

In the context of green chemistry initiatives, recent developments have focused on optimizing synthetic routes to pyrrolopyrimidine derivatives like this compound. Researchers are exploring more sustainable approaches that reduce waste generation and improve atom economy while maintaining high yields and purity.

The commercial availability of 5-bromo-4-chloro-2-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine from specialty chemical suppliers has significantly accelerated research efforts in academic and industrial settings. Its stability under standard storage conditions and compatibility with various reaction conditions make it a practical choice for medicinal chemistry projects.

As the pharmaceutical industry continues to emphasize fragment-based drug discovery, compounds with the structural features of CAS 2138351-51-4 are gaining prominence. Their moderate molecular weight and balanced physicochemical properties make them ideal candidates for library development and high-throughput screening campaigns.

Looking ahead, the demand for specialized heterocyclic building blocks like 5-bromo-4-chloro-2-cyclopropyl-7H-pyrrolo[2,3-d]pyrimidine is expected to grow in parallel with advancements in targeted therapies and personalized medicine. The compound's unique combination of substituents positions it as a valuable tool for addressing current challenges in drug discovery and development.